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Compound of Interest

Compound Name: 2-(3-Chloropyrazin-2-yl)acetonitrile

Cat. No.: B1283171 Get Quote

An In-depth Technical Guide to 2-(3-Chloropyrazin-2-yl)acetonitrile

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential synthesis of 2-(3-Chloropyrazin-2-yl)acetonitrile, a heterocyclic compound of

interest to researchers and professionals in drug development and chemical synthesis.

Molecular Structure and Properties
2-(3-Chloropyrazin-2-yl)acetonitrile is a pyrazine derivative characterized by a chloro

substituent at the 3-position and an acetonitrile group at the 2-position of the pyrazine ring.

Chemical Structure
The chemical structure is represented by the following diagram:

Caption: 2D structure of 2-(3-Chloropyrazin-2-yl)acetonitrile.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(3-Chloropyrazin-2-yl)acetonitrile is

presented in the table below.
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Property Value Reference

Molecular Formula C₆H₄ClN₃ [1][2][3]

Molecular Weight 153.57 g/mol [1][4]

CAS Number 914360-88-6 [1][2][4]

Appearance White to Yellow Solid [5]

SMILES C1=CN=C(C(=N1)CC#N)Cl [3]

InChI
InChI=1S/C6H4ClN3/c7-6-5(1-

2-8)9-3-4-10-6/h3-4H,1H2
[3]

InChIKey
QYOUXNLAVKGTBD-

UHFFFAOYSA-N
[3]

Monoisotopic Mass 153.00937 Da [3]

Predicted XlogP 0.4 [3]

Structural Isomerism
It is important to distinguish 2-(3-Chloropyrazin-2-yl)acetonitrile from its structural isomer, 2-

(6-Chloropyrazin-2-yl)acetonitrile. While both share the same molecular formula and weight,

the position of the chlorine atom on the pyrazine ring differs, which can significantly impact their

chemical reactivity and biological activity.[4]

Caption: Structural relationship between positional isomers.

Potential Synthesis Protocol
A detailed experimental protocol for the synthesis of 2-(3-Chloropyrazin-2-yl)acetonitrile is

not readily available in the cited literature. However, a plausible synthetic route can be inferred

from the synthesis of the related compound, 3-chloropyrazine-2-carbonitrile.[6][7] The proposed

pathway involves the chlorination of a pyrazine precursor followed by the introduction of the

acetonitrile moiety.
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Caption: Proposed synthesis workflow.

Hypothetical Experimental Protocol
Disclaimer: The following protocol is a hypothetical adaptation based on the synthesis of a

similar compound and has not been experimentally validated for 2-(3-Chloropyrazin-2-
yl)acetonitrile.

Reaction Setup: In a reaction vessel, dissolve pyrazine-2-acetonitrile in a suitable solvent

such as toluene, with the addition of a catalyst like DMF.

Chlorination: Cool the mixture in an ice bath. Slowly add a chlorinating agent, such as

sulfuryl chloride, to the solution over a period of 10-15 minutes.

Reaction: Allow the reaction mixture to stir in the ice bath for approximately 30 minutes, then

warm to room temperature and continue stirring for several hours.

Work-up: Quench the reaction with ice water. Separate the organic layer and extract the

aqueous layer with a suitable solvent (e.g., diethyl ether).
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Neutralization and Extraction: Combine the organic layers and neutralize with a weak base,

such as sodium bicarbonate. Wash the combined organic layers with water.

Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g.,

Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude

product.

Purification: Purify the crude 2-(3-Chloropyrazin-2-yl)acetonitrile by silica gel column

chromatography.

Biological Activity Context
While specific biological activities of 2-(3-Chloropyrazin-2-yl)acetonitrile are not detailed in

the provided search results, pyrazine derivatives are known to exhibit a wide range of

pharmacological activities. These include antibacterial, antifungal, anti-cancer, and diuretic

properties.[8] Furthermore, derivatives of 2-chloro-3-hydrazinopyrazine have been investigated

as potent acetylcholinesterase inhibitors, which are a therapeutic target in Alzheimer's disease.

[8] This suggests that 2-(3-Chloropyrazin-2-yl)acetonitrile could serve as a valuable scaffold

or intermediate in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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